Cas no 91569-71-0 (5-Quinolinecarboxylicacid, 8-ethoxy-)

5-Quinolinecarboxylicacid, 8-ethoxy- structure
91569-71-0 structure
Product Name:5-Quinolinecarboxylicacid, 8-ethoxy-
CAS No:91569-71-0
MF:C12H11NO3
MW:217.220643281937
CID:799911
PubChem ID:45117425
Update Time:2025-04-19

5-Quinolinecarboxylicacid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinecarboxylicacid, 8-ethoxy-
    • 5-Quinolinecarboxylicacid,8-ethoxy-(7CI)
    • 8-ethoxyquinoline-5-carboxylic acid
    • 91569-71-0
    • DTXSID10668610
    • Inchi: 1S/C12H11NO3/c1-2-16-10-6-5-9(12(14)15)8-4-3-7-13-11(8)10/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: SHCQGJZZTKSOIB-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=C(C(=O)O)C2=CC=CN=C21

Computed Properties

  • Exact Mass: 217.074
  • Monoisotopic Mass: 217.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4A^2
  • XLogP3: 2.1
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